5-(Trifluoromethyl)pyridin-3-ol
Overview
Description
5-(Trifluoromethyl)pyridin-3-ol is a chemical compound featuring a pyridine ring substituted with a trifluoromethyl group at the 5-position and a hydroxyl group at the 3-position. Its unique structure and substituents make it a compound of interest in organic synthesis, materials science, and potentially in the development of new chemical entities with specific properties.
Synthesis Analysis
The synthesis of compounds related to 5-(Trifluoromethyl)pyridin-3-ol often involves the use of trifluoromethylated precursors or direct introduction of the trifluoromethyl group into pyridin-3-ol derivatives. Recent studies focus on novel methods for incorporating the trifluoromethyl group efficiently into heterocyclic compounds, including pyridines, to enhance their chemical properties and utility in further synthetic applications.
Molecular Structure Analysis
The molecular structure of 5-(Trifluoromethyl)pyridin-3-ol and related compounds is characterized by X-ray crystallography, revealing how the trifluoromethyl and hydroxyl substituents influence the overall geometry, electronic distribution, and intermolecular interactions within crystals. The presence of these groups affects the compound's reactivity and interaction with other molecules.
Chemical Reactions and Properties
Compounds like 5-(Trifluoromethyl)pyridin-3-ol participate in various chemical reactions, leveraging the reactivity of the hydroxyl group and the electronic effects of the trifluoromethyl group. These reactions include substitution, oxidation, and coupling reactions, which are crucial for modifying the compound or introducing it into more complex molecules.
Physical Properties Analysis
The physical properties of 5-(Trifluoromethyl)pyridin-3-ol, including its melting point, boiling point, and solubility, are influenced by its molecular structure. The trifluoromethyl group, in particular, can impart unique physical characteristics such as increased volatility or altered solubility patterns in organic solvents.
Chemical Properties Analysis
The chemical properties of 5-(Trifluoromethyl)pyridin-3-ol, such as its acidity, reactivity towards nucleophiles, and participation in hydrogen bonding, are significantly affected by the trifluoromethyl and hydroxyl groups. These groups contribute to the compound's acidity, electrophilicity, and ability to form hydrogen bonds, which are important for its interactions and reactions with other molecules.
For further reading and more detailed insights into the synthesis, structure, and properties of 5-(Trifluoromethyl)pyridin-3-ol and related compounds, you can explore the following references from scientific research:
- Synthesis and structural characterization of novel interaction products related to 5-(Trifluoromethyl)pyridin-3-ol (Chernov'yants et al., 2011).
- Investigations into the structural determinations and reactivity of related pyridine compounds (Davis & Fettinger, 2018).
- Studies on the conversion of 5-Hydroxymethylfurfural into 6-(Hydroxymethyl)pyridin-3-ol and the pathway for the formation of Pyridin-3-ols in honey and model systems (Hidalgo et al., 2020).
Scientific Research Applications
Interaction with Molecular Iodine : 5-(Trifluoromethyl)pyridin-3-ol, a potential antithyroid drug, forms a complex with molecular iodine, indicating potential medical applications (Chernov'yants et al., 2011).
Spectroscopic and Biological Properties : The compound's spectroscopic properties, including Fourier Transform-Infrared (FT-IR) and Nuclear Magnetic Resonance (NMR) spectroscopies, have been characterized. Its antimicrobial activities were tested, demonstrating its potential in microbiology and pharmacology (Vural & Kara, 2017).
Hydrogen-Bonding Network in Crystal Structure : The crystal structure of 5-(Trifluoromethyl)pyridin-3-ol reveals a water-bridged hydrogen-bonding network, suggesting its significance in crystallography and material science (Ye & Tanski, 2020).
Application in OLEDs : Its derivatives have been used in the synthesis of heteroleptic Ir(III) metal complexes for organic light-emitting diodes (OLEDs), indicating its use in electronic and photonics industries (Chang et al., 2013).
Synthesis of Hybrid Analogues : Novel bis(trifluoromethyl)phenyl-triazole-pyridine hybrid analogues have been synthesized using 5-(Trifluoromethyl)pyridin-3-ol, showing potential in the development of new pharmaceuticals (Jha & Ramarao, 2017).
Pesticide Synthesis : It has been used in the synthesis of pesticides, highlighting its importance in agricultural chemistry (Lu Xin-xin, 2006).
Safety And Hazards
Future Directions
properties
IUPAC Name |
5-(trifluoromethyl)pyridin-3-ol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4F3NO/c7-6(8,9)4-1-5(11)3-10-2-4/h1-3,11H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YUUZFMWMDPHTQS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=NC=C1O)C(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4F3NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50629381 | |
Record name | 5-(Trifluoromethyl)pyridin-3-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50629381 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
163.10 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-(Trifluoromethyl)pyridin-3-ol | |
CAS RN |
186593-14-6 | |
Record name | 5-(Trifluoromethyl)pyridin-3-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50629381 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-(trifluoromethyl)pyridin-3-ol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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